Cas no 90919-34-9 (3-(4-Chlorophenylthio)butyric acid)

• Product Name: 3-(4-Chlorophenylthio)butyric acid
• CAS No: 90919-34-9
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• MDL: MFCD00052470
• CID: 91028
• PubChem ID: 4673055
• Update Time: 2025-05-21

3-(4-Chlorophenylthio)butyric acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenylthio)butyric acid
• 3-(4-chlorophenyl)sulfanylbutanoic acid
• 3-(4-chlorophenylthio)butanoic acid
• dl-3-<4-Chlor-phenylmercapto>-buttersaeure
• DTXSID40405434
• FT-0613660
• 3 (4-Chlorophenylthio)butyric acid
• DSCJEDOCSCNYAI-UHFFFAOYSA-N
• 90919-34-9
• 3-((4-Chlorophenyl)thio)butanoicacid
• 3-[(4-chlorophenyl)sulfanyl]butanoic acid
• AKOS009158332
• MFCD00052470
• 3-((4-Chlorophenyl)thio)butanoic acid
• G69323

• MDL： MFCD00052470
• Inchi： 1S/C10H11ClO2S/c1-7(6-10(12)13)14-9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： DSCJEDOCSCNYAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C)CC(=O)O

Computed Properties

• Exact Mass: 230.01700
• Monoisotopic Mass: 229.009003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.6
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Foul smelling liquid
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 153-154°C 0,1mm
• Flash Point: 153-154°C/0.1mm
• Refractive Index: 1.592
• PSA: 62.60000
• LogP: 3.29530
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Chlorophenylthio)butyric acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(4-Chlorophenylthio)butyric acid

Recent Advances in the Study of 3-(4-Chlorophenylthio)butyric acid (CAS: 90919-34-9)

3-(4-Chlorophenylthio)butyric acid (CAS: 90919-34-9) is a sulfur-containing carboxylic acid derivative that has garnered increasing attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings regarding the chemical properties, biological activities, and potential applications of this compound.

One of the key areas of interest in recent research has been the role of 3-(4-Chlorophenylthio)butyric acid in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The compound's unique structural features, including the chlorophenylthio moiety, were found to enhance binding affinity and selectivity towards specific HDAC isoforms.

In addition to its enzyme inhibitory properties, recent investigations have highlighted the compound's potential anti-inflammatory effects. Research conducted at the University of Tokyo in 2024 revealed that derivatives of 3-(4-Chlorophenylthio)butyric acid exhibited significant suppression of pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in treating chronic inflammatory disorders. The study particularly noted the compound's ability to interfere with NF-κB signaling pathways without causing significant cytotoxicity.

The synthetic accessibility of 3-(4-Chlorophenylthio)butyric acid has also been a focus of recent methodological developments. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity profile. This advancement is particularly significant for potential industrial-scale production of the compound and its derivatives for pharmaceutical applications.

Looking forward, researchers are exploring the potential of 3-(4-Chlorophenylthio)butyric acid as a starting material for developing novel PROTACs (Proteolysis Targeting Chimeras). Preliminary results from a 2024 study suggest that the compound's structural features make it particularly suitable for designing small molecules that can selectively target disease-related proteins for degradation. This represents an exciting new direction in targeted protein degradation therapeutics.

In conclusion, recent studies have significantly expanded our understanding of 3-(4-Chlorophenylthio)butyric acid (90919-34-9) and its potential applications in medicinal chemistry. From its role as an enzyme inhibitor scaffold to its emerging applications in targeted protein degradation, this compound continues to demonstrate versatility and promise in drug discovery efforts. Future research directions likely include further optimization of its pharmacological properties and exploration of additional therapeutic targets.